Cas no 2034241-58-0 (N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 2034241-58-0
• MF: C₁₉H₂₅NO₂S₂
• MW: 363.537302732468
• CID: 5347828
• Update Time: 2025-06-14

N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• N-(5-hydroxy-3-thiophen-2-ylpentyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C19H25NO2S2/c21-12-8-15(16-5-3-13-23-16)7-11-20-18(22)19(9-1-2-10-19)17-6-4-14-24-17/h3-6,13-15,21H,1-2,7-12H2,(H,20,22)
• InChI Key： QRZUHMXMEXZZSD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCCC(C2=CC=CS2)CCO)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 412
• XLogP3: 3.8
• Topological Polar Surface Area: 106

Additional information on N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Overview of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034241-58-0)

The compound N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034241-58-0) is a synthetic organic molecule featuring a unique structural framework. Its chemical architecture combines a cyclopentane core with thiophene substituents and a hydroxyalkyl side chain, making it a subject of interest in medicinal chemistry and material science. The presence of thiophene rings and a carboxamide group suggests potential applications in drug discovery, particularly in targeting enzymes or receptors where heterocyclic interactions are critical.

Recent trends in pharmaceutical research highlight the growing demand for heterocyclic compounds like N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide. Searches for "thiophene derivatives in drug design" or "cyclopentane-based bioactive molecules" have surged, reflecting its relevance in addressing diseases such as inflammation, metabolic disorders, and neurological conditions. The compound's hydroxy group further enhances its solubility, a key factor in optimizing pharmacokinetic properties—a hot topic in AI-driven drug development.

From a synthetic perspective, the incorporation of thiophene moieties into the cyclopentane scaffold offers versatility. Researchers exploring "green chemistry approaches for heterocycle synthesis" may find this compound valuable due to its potential for catalytic functionalization. Computational studies, including molecular docking and QSAR modeling, could leverage its structure to predict binding affinities—an area frequently queried in cheminformatics databases.

In material science, thiophene-containing compounds are prized for their optoelectronic properties. The dual thiophene units in CAS 2034241-58-0 might contribute to applications in organic semiconductors or conductive polymers, aligning with searches for "small-molecule organic electronics." Its hydroxy-pentyl linker could also facilitate polymer crosslinking, a technique gaining traction in biodegradable material research.

Quality control and analytical characterization of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide typically involve advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure purity, a critical concern for laboratories investigating "high-purity synthetic intermediates." Regulatory compliance, particularly for non-hazardous compounds, further underscores its utility in safe, scalable production.

In summary, CAS 2034241-58-0 represents a multifaceted compound bridging drug discovery and advanced materials. Its design aligns with contemporary needs for targeted therapeutics and sustainable functional materials, answering frequent queries in both academic and industrial spheres. Future studies may explore its structure-activity relationships or derivatization pathways to unlock further innovations.